Cas no 80154-34-3 (Helicid)

• Product Name: Helicid
• CAS No: 80154-34-3
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• MDL: MFCD00210992
• CID: 60189
• PubChem ID: 87558710
• Update Time: 2024-10-27

Helicid Chemical and Physical Properties

Names and Identifiers

• Helicid
• 4-(BETA-D-ALLOPYRANOSYLOXY)BENZALDEHYDE
• 4-FORMYLPHENYL BETA-ALLOPYRANOSIDE
• 4-FORMYLPHENYL BETA-D-ALLOPYRANOSIDE
• HILICIDUM
• HELICIDUM
• Benzaldehyde, 4-(b-D-allopyranosyloxy)-
• Helecid
• Helicide
• 2-formylphenyl beta-L-glucopyranoside
• 4-Formylphenylb-D-allopyranoside
• Gynostemma
• HEARTLEAFHOUTTUYNIAP.E.
• Hiliedum
• 4-(β-D-Allopyranosyloxy)benzaldehyde
• 4-(beta-D-allopyranosyloxy)-benzaldehyde
• 4-[(2S,3R,4R,5R,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• A14506
• 4-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• 4-Formylphenyl-β-D-allopyranoside
• CHEBI:189486
• CS-0008901
• Helicide; Helicidum;4-Formylphenyl--D-allopyranoside
• AS-30535
• 80154-34-3
• Helicid,(S)
• 4-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• s3797
• HY-N0343
• CCG-267289
• SCHEMBL17822698
• 4-(((2S,3R,4R,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• A839856
• 4-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• 4-beta-D-Allopyranosyloxy)benzaldehyde
• 4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• AKOS025310966
• HMS3885A06
• CHEMBL201358
• BDBM50177404
• 4-FORMYLPHENYL B-D-ALLOPYRANOSIDE
• 4-formylphenyl-O-b-d-allopyranoside
• MFCD00210992
• F0542
• 4-(β-D-Allopyranosyloxy)benzaldehyde (ACI)
• 4-(beta-D-glucopyranosyloxy) benzaldehyde
• DA-74079
• 4-{[(2S,3R,4R,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZALDEHYDE
• 4-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybenzaldehyde
• DTXCID301477693

• MDL： MFCD00210992
• Inchi： 1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11-,12-,13-/m1/s1
• InChI Key： OLZAGZCCJJBKNZ-SYLRKERUSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)[C@H]1[C@H](O)[C@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 284.09000
• Monoisotopic Mass: 284.08960285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.26
• XLogP3: -0.9
• Topological Polar Surface Area: 116
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.5100
• Melting Point: 190°C(lit.)
• Boiling Point: 559.9°C at 760 mmHg
• Flash Point: 215.8±23.6 °C
• Refractive Index: 1.65
• Water Partition Coefficient: Soluble in hot water. Slightly soluble in water, ethanol or carbinol. Insoluble in aether or chloroform.
• PSA: 116.45000
• LogP: -1.32220
• Specific Rotation: -27 º (c=3.2, MeOH)
• Solubility: 。

Helicid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3265
• Safety Instruction： S26-S36/37/39-S45-S27
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD2342)
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances